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Compound of Interest

Compound Name: N-Methylnicotinium

Cat. No.: B1205839

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylnicotinium iodide is a quaternary ammonium salt derived from nicotine.[1] It is
classified as a significant metabolite of nicotine, making it a compound of interest in
pharmacological and toxicological studies related to nicotine metabolism and its physiological
effects.[2][3] Structurally, it features a methylated nitrogen in the pyridine ring of the nicotine
molecule, which imparts a positive charge and distinct chemical properties compared to its
parent compound.[4] This guide provides a comprehensive overview of the core
physicochemical properties, analytical methodologies, and biological context of N-
Methylnicotinium iodide, with a focus on data relevant to research and development.

Chemical and Physical Properties

N-Methylnicotinium iodide typically presents as a pale yellow to yellow or white crystalline
solid.[1][4][5] As a quaternary ammonium salt, its ionic nature dictates its solubility and stability.
[4] It is moderately soluble in polar solvents like water and ethanol and slightly soluble in
DMSO.[1][5]

Table 1: Core Physicochemical Properties of N-Methylnicotinium lodide
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Property Value Source(s)

5059-86-4; 21446-46-8 ((S)-

CAS Number somer) [2][6][7]
Molecular Formula C11H17IN2 [2][8]
Molecular Weight 304.17 g/mol [2][41[8]
Cationic Moiety Weight 177.27 g/mol [1][6]

3-[(2S)-1,1-dimethylpyrrolidin-
IUPAC Name . T [4]
1-ium-2-yl]pyridine;iodide

Appearance Pale Yellow to Yellow Solid [1][5]
_ _ 166-168°C (>159°C with
Melting Point N [2][5]
decomposition)

B Slightly soluble in Water,
Solubility [1][5]
Ethanol, and DMSO

Predicted Water Solubility 0.14 g/L (ALOGPS) [1]

Storage Temperature -20°C [2][5]

Spectroscopic Data

Spectroscopic techniques are essential for the structural elucidation and confirmation of N-
Methylnicotinium iodide.[4] Key identifiers have been predicted and observed through
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1] The pyridine ring's
conjugated Tt-electron system results in characteristic Ultraviolet (UV) absorption, which can be
utilized for quantification.[4]

Table 2: Key Spectroscopic Identifiers for N-Methylnicotinium lodide
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Technique Predicted/Observed Data Source(s)

Pyridinium-CHs: 4 4.3
mPyrrolidine-CHs: 8 2.5
1H-NMR PR [
ppmChiral C2'-H: & 3.8-4.0

ppm

Predicted m/z for C11H17N2*:
177.139 (Monoisotopic)LC-

Mass Spectrometry MS/MS Fragments: m/z 160.1 [1]
(loss of CHa4), 130.0

(pyrrolidine ring cleavage)

The parent compound,
nicotine, has a Amax at ~261

UV Spectroscopy . o [4]
nm in methanol, indicative of

the pyridine chromophore.

Synthesis and Purification

The primary synthesis route for N-Methylnicotinium iodide is the N-methylation of nicotine, a
classic Menschutkin reaction.[4] This involves a nucleophilic substitution where the pyridine
nitrogen of nicotine attacks the electrophilic methyl group of methyl iodide.[1]

Caption: Workflow for the synthesis and purification of N-Methylnicotinium iodide.

Experimental Protocols

Synthesis via N-methylation of Nicotine[1]

o Reagents: Dissolve nicotine in an organic solvent such as acetonitrile or ethanol in a round-
bottom flask.

» Reaction: Add methyl iodide (1 equivalent) to the solution.

» Conditions: Heat the mixture under reflux. The reaction progress can be monitored by TLC.
The reaction is typically complete within 1-2 hours.[1]
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o Work-up: After the reaction is complete, cool the mixture to room temperature. The crude
product may precipitate out of the solution.

« Isolation: Collect the crude solid by vacuum filtration and wash with a small amount of cold
solvent to remove unreacted starting material.

Purification by Recrystallization[1]

o Solvent Preparation: Prepare a solvent mixture of ethanol and water in a 3:1 volume-to-
volume ratio.

o Dissolution: Dissolve the crude N-Methylnicotinium iodide in a minimal amount of the hot
solvent mixture.

o Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice
bath or at -20°C to promote the formation of needle-like crystals.[1][2]

e Collection: Collect the purified crystals by vacuum filtration.

e Drying: Dry the crystals under a vacuum to remove residual solvent. Purity can be assessed
by HPLC and melting point analysis.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is a key technique for assessing the purity
of N-Methylnicotinium iodide and resolving it from related compounds.[1]

Caption: General workflow for the HPLC analysis of N-Methylnicotinium iodide.

Experimental Protocols

Reverse-Phase HPLC Analysis[1]
o System: A standard HPLC system equipped with a UV detector.

e Column: C18 stationary phase.
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e Eluent (Mobile Phase): 30:70 (v/v) water-acetonitrile containing 0.25 mM N-methylpyridinium
iodide as a visualization reagent for indirect photometric detection.

e Detection: UV absorbance is monitored between 258-300 nm.

e Purpose: This method is effective for resolving diastereomers and assessing chemical purity.

[1]
General Protocol for Spectroscopic Characterization

e 1H-NMR Spectroscopy: Dissolve a small amount of the purified sample in a suitable
deuterated solvent (e.g., D20, DMSO-de). Acquire the spectrum on a 400 MHz or higher
NMR spectrometer. Chemical shifts are reported in ppm relative to a reference standard.

e Mass Spectrometry: Prepare a dilute solution of the sample in a suitable solvent (e.qg.,
methanol/water). Analyze using an electrospray ionization (ESI) source coupled to a mass
analyzer (e.g., TOF or Orbitrap) to obtain high-resolution mass data for the cation.[9]

o UV-Vis Spectroscopy: Prepare a solution of known concentration in a UV-transparent solvent
(e.g., water or methanol).[4] Record the absorbance spectrum from approximately 200 to
400 nm using a dual-beam UV-Vis spectrophotometer.

Biological Context and Activity

N-Methylnicotinium iodide is a direct metabolite of nicotine.[1] Its primary mechanism of
action is believed to involve interactions with nicotinic acetylcholine receptors (NnAChRs), similar
to its parent compound, which can influence neurotransmitter release in the central nervous
system.[1][4] Due to its charged nature, it is hypothesized to utilize active transport
mechanisms, such as choline transporters, to cross the blood-brain barrier.[1] It can also
undergo further metabolic transformations.

Caption: Metabolic pathway from Nicotine to N-Methylnicotinium and its subsequent
metabolite.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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